Cas no 478646-33-2 (benzyl N-[(3S)-3-piperidyl]carbamate)

Benzyl N-[(3S)-3-piperidyl]carbamate is a chiral piperidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its stereospecific (3S) configuration makes it valuable for constructing enantiomerically pure compounds, particularly in the development of bioactive molecules and drug candidates. The benzyl carbamate protecting group enhances stability while allowing selective deprotection under mild conditions, facilitating further functionalization. This compound is particularly useful in peptidomimetics and heterocyclic chemistry due to its rigid piperidine scaffold. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications, making it a reliable building block for medicinal chemistry and asymmetric synthesis.

benzyl N-[(3S)-3-piperidyl]carbamate structure

478646-33-2 structure

Product Name:benzyl N-[(3S)-3-piperidyl]carbamate

CAS No:478646-33-2

MF:C₁₃H₁₈N₂O₂

MW:234.294223308563

MDL:MFCD03426377

CID:328304

PubChem ID:1514175

Update Time:2025-06-07

benzyl N-[(3S)-3-piperidyl]carbamate Chemical and Physical Properties

Names and Identifiers

- Carbamicacid, N-(3S)-3-piperidinyl-, phenylmethyl ester
- (S)-3-(Cbz-amino)piperidine
- (S)-Benzyl piperidin-3-ylcarbamate
- S-3-CBZ-AMINOPIPERIDINE
- (S)-3-N-Cbz-Aminopiperidine
- (S)-3-N-Cbz-Amino-piperidine
- (3S)-3-[(Benzyloxycarbonyl)amino]piperidine
- N-(3S)-3-Piperidinylcarbamic acid phenylmethyl ester
- benzyl N-[(3S)-piperidin-3-yl]carbamate
- (S)-Piperidin-3-yl-carbamic acid benzyl ester
- benzyl (3S)-piperidin-3-ylcarbamate
- PubChem15197
- (s)-3-cbz-aminopiperidine
- (s)-3-n-cbz-3-aminopiperidine
- benzyl(s)-piperidin-3-ylcarbamate
- GEHZGURGZRSODK-LBPRGKRZSA-N
- benzyl (S)-piperidin-3-ylcarbamate
- Benzyl
- benzyl N-[(3S)-3-piperidyl]carbamate
- (S)-Piperidin-3-ylcarbamic acid benzyl ester
- DTXSID90363797
- AS-37282
- Benzyl (3S)-3-piperidinylcarbamate
- (S)-benzylpiperidin-3-ylcarbamate
- AM100866
- AKOS015855403
- MFCD03426377
- A13408
- CS-0049804
- (3S)-3-benzyloxycarbonylaminopiperidine
- (S)-3-N-cbz-amino-piperidine, AldrichCPR
- 478646-33-2
- SCHEMBL3295234
- MDL： MFCD03426377
- Inchi： 1S/C13H18N2O2/c16-13(15-12-7-4-8-14-9-12)17-10-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2,(H,15,16)/t12-/m0/s1
- InChI Key： GEHZGURGZRSODK-LBPRGKRZSA-N
- SMILES： O(CC1C=CC=CC=1)C(N[C@@H]1CNCCC1)=O

Computed Properties

Exact Mass: 234.13700
Monoisotopic Mass: 234.137
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.4
XLogP3: 1.6

Experimental Properties

Density: 1.13
Boiling Point: 396.3°C at 760 mmHg
Flash Point: 193.5°C
Refractive Index: 1.557
PSA: 50.36000
LogP: 2.38450

benzyl N-[(3S)-3-piperidyl]carbamate Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Hazard Category Code： 36/37/38
Safety Instruction： 26-37
Storage Condition：2-8 °C

benzyl N-[(3S)-3-piperidyl]carbamate Pricemore >>

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